1-allyl-3-((3,4-dimethylphenyl)sulfonyl)-2-imino-8-methyl-1H-dipyrido[1,2-a:2',3'-d]pyrimidin-5(2H)-one

• IUPAC Name: 5-(3,4-dimethylphenyl)sulfonyl-6-imino-13-methyl-7-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
• InChI: InChI=1S/C23H22N4O3S/c1-5-10-26-21(24)19(31(29,30)17-8-7-15(3)16(4)11-17)12-18-22(26)25-20-9-6-14(2)13-27(20)23(18)28/h5-9,11-13,24H,1,10H2,2-4H3
• InChI Key: VIMHKOKDLVDTKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC3=C(C2=O)C=C(C(=N)N3CC=C)S(=O)(=O)C4=CC(=C(C=C4)C)C)C=C1
• Molecular Formula: C23H22N4O3S
• Molecular Weight: 434.5 g/mol
• CAS No.: 853753-20-5

Description

1-allyl-3-((3,4-dimethylphenyl)sulfonyl)-2-imino-8-methyl-1H-dipyrido[1,2-a:2',3'-d]pyrimidin-5(2H)-one is a useful research compound. Its molecular formula is C23H22N4O3S and its molecular weight is 434.51. The purity is usually 95%.
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Scientific Research Applications

Chemical Properties and Reactions

1-allyl-3-((3,4-dimethylphenyl)sulfonyl)-2-imino-8-methyl-1H-dipyrido[1,2-a:2',3'-d]pyrimidin-5(2H)-one belongs to a class of compounds that exhibit interesting chemical properties and reactions, such as the Dimroth rearrangement and isomerization. For instance, Brown and England (1967) found that the insertion of substituents like allyl into iminopyrimidines affects their basic strength and rate of Dimroth rearrangement, leading to various molecular transformations (Brown & England, 1967).

Antiproliferative Activity

Research has explored the potential antiproliferative effects of related pyrido[1,2-a]pyrimidin-4-one derivatives against human cancer cell lines. Mallesha et al. (2012) synthesized a series of these compounds, finding some to exhibit significant activity against various cancer cell lines. This suggests a potential avenue for cancer treatment research (Mallesha et al., 2012).

Synthesis and Transformation

The synthesis and transformation of compounds related to this compound have been extensively studied. Rahmouni et al. (2014) described the synthesis of novel isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives, highlighting the versatility and reactivity of this class of compounds (Rahmouni et al., 2014).

Antiviral Activity

Compounds within this chemical class have also been investigated for their antiviral properties. A study by Solomyannyi et al. (2019) developed novel sulfonic cytosine derivatives with potent antiviral activity, which could be relevant in the context of diseases caused by viruses (Solomyannyi et al., 2019).

Mechanism of Action

Target of Action

Similar compounds have been known to interact with various enzymes and receptors in the body, influencing cellular processes .

Mode of Action

It’s likely that it interacts with its targets through a series of chemical reactions, possibly involving the formation of covalent bonds or intermolecular forces .

Biochemical Pathways

The compound may affect various biochemical pathways. For instance, similar compounds have been shown to influence the synthesis of certain proteins and the regulation of enzymatic activity . .

Pharmacokinetics

Similar compounds are often absorbed in the gastrointestinal tract, distributed throughout the body via the bloodstream, metabolized in the liver, and excreted through the kidneys .

Result of Action

Similar compounds have been known to induce changes in cellular processes, potentially leading to therapeutic effects .